molecular formula C8H13N3O2S B255775 4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine

4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine

Cat. No. B255775
M. Wt: 215.28 g/mol
InChI Key: BOJFPXSFIPLXSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that belongs to the class of thiadiazoles and is commonly used in the synthesis of various organic molecules. This compound possesses unique properties that make it a valuable tool in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine is not fully understood, but it is believed to act by inhibiting various enzymes and proteins that are involved in cancer cell growth. This compound has been shown to inhibit the activity of tyrosine kinases, which are involved in cell proliferation and differentiation. It has also been shown to inhibit the activity of topoisomerases, which are involved in DNA replication and repair.
Biochemical and Physiological Effects:
4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed. Additionally, it has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine in lab experiments is its versatility. It can be easily synthesized and used as a building block in the synthesis of various organic molecules. Additionally, it has been shown to have potent anticancer activity, making it a valuable tool in the field of cancer research. However, one limitation of using this compound is its potential toxicity, as it has been shown to be toxic to normal cells at high concentrations.

Future Directions

There are several future directions for research on 4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine. One potential direction is to further investigate its anticancer activity and to develop more potent analogs. Additionally, this compound could be studied for its potential use in the treatment of various inflammatory conditions. Finally, its potential toxicity could be further investigated to determine its safety for use in humans.
Conclusion:
In conclusion, 4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine is a valuable tool in the field of scientific research. It has been extensively studied for its various applications, including its use as a building block in the synthesis of various organic molecules and its potential use as an anticancer agent. While there are limitations to its use, its versatility and potency make it a valuable tool for future research.

Synthesis Methods

The synthesis of 4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine involves the reaction of morpholine with ethyl isothiocyanate, followed by the reaction of the resulting product with hydrazine hydrate. The final product is obtained after the reaction of the intermediate product with acetic anhydride. This method has been reported to yield a high purity product and has been widely used in the synthesis of this compound.

Scientific Research Applications

4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine has been extensively studied for its various scientific applications. It has been used as a building block in the synthesis of various organic molecules, including pharmaceuticals and agrochemicals. This compound has also been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.

properties

Product Name

4-(4-Ethoxy-1,2,5-thiadiazol-3-yl)morpholine

Molecular Formula

C8H13N3O2S

Molecular Weight

215.28 g/mol

IUPAC Name

4-(4-ethoxy-1,2,5-thiadiazol-3-yl)morpholine

InChI

InChI=1S/C8H13N3O2S/c1-2-13-8-7(9-14-10-8)11-3-5-12-6-4-11/h2-6H2,1H3

InChI Key

BOJFPXSFIPLXSX-UHFFFAOYSA-N

SMILES

CCOC1=NSN=C1N2CCOCC2

Canonical SMILES

CCOC1=NSN=C1N2CCOCC2

Origin of Product

United States

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